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Compound of Interest

Compound Name: SKF83822 hydrobromide

Cat. No.: B1662597 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to the recommended dosage and

experimental use of SKF83822 hydrobromide, a selective dopamine D1-like receptor agonist,

in mice. The information is intended to assist in the design and execution of in vivo studies

investigating the role of the D1 receptor in various physiological and behavioral processes.
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Property Value

Full Name

6-Chloro-2,3,4,5-tetrahydro-1-(3-

methylphenyl)-3-(2-propenyl)-1H-3-

benzazepine-7,8-diol hydrobromide

CAS Number 74115-10-9

Molecular Formula C₂₀H₂₂ClNO₂·HBr

Molecular Weight 424.76 g/mol

Mechanism of Action

Selective agonist for D1-like dopamine

receptors (D1 and D5). It stimulates adenylyl

cyclase, leading to an increase in intracellular

cyclic AMP (cAMP), but does not activate the

phospholipase C (PLC) pathway.[1]

Solubility
Soluble in Dimethyl sulfoxide (DMSO) and

Ethanol.[2]

Recommended Dosages for In Vivo Mouse Studies
The optimal dosage of SKF83822 hydrobromide can vary depending on the specific

experimental paradigm and the desired biological effect. The following table summarizes

dosages reported in the literature for different applications in mice and other species for

context. It is strongly recommended to perform a dose-response study for each new

experimental setup.
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Application Species Dosage Range
Administration
Route

Reported
Effects

Orofacial

Movements
C57BL/6J Mice

0.005 - 0.625

mg/kg

Subcutaneous

(s.c.)

Induction of

mandibular

vertical

movement and

incisor chatter.

Locomotor

Activity

Swiss-Webster

Mice

Lower doses

effective
Not specified

A related D1

agonist, SKF

82958, increased

locomotor activity

at lower doses,

with reduced

effects at higher

doses.

Rotational

Behavior
Rats 25 - 100 µg/kg

Subcutaneous

(s.c.)

Dose-dependent

rotational

behavior.[3]

Locomotion Monkeys
0.15 - 0.35

mg/kg

Subcutaneous

(s.c.)

Induced

locomotion and a

state of extreme

arousal without

stereotypy.[3]

Experimental Protocols
Vehicle Preparation
For in vivo administration, SKF83822 hydrobromide should be dissolved in a suitable vehicle.

Given its solubility profile, the following are common vehicle preparations:

DMSO-based vehicle: Dissolve SKF83822 hydrobromide in 100% DMSO to create a stock

solution. For injections, this stock can be further diluted with saline (0.9% NaCl) or

phosphate-buffered saline (PBS) to the final desired concentration. Note: The final
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concentration of DMSO in the injected solution should be kept low (typically <10%) to avoid

toxicity.

Ethanol-based vehicle: Dissolve SKF83822 hydrobromide in ethanol to create a stock

solution. This can then be diluted with saline or PBS for injection. As with DMSO, the final

ethanol concentration should be minimized. A study using a similar compound, SKF83959,

utilized a vehicle of 10% ethanol in saline.[4]

Protocol for Vehicle Preparation (Example with DMSO):

Weigh the required amount of SKF83822 hydrobromide powder.

Dissolve the powder in a minimal amount of 100% DMSO to create a concentrated stock

solution (e.g., 10 mg/mL). Ensure it is fully dissolved by vortexing.

Calculate the volume of the stock solution needed for your experiment based on the desired

final dosage and the number of animals.

On the day of the experiment, dilute the stock solution with sterile saline (0.9% NaCl) to the

final injection concentration. For example, to achieve a final DMSO concentration of 5%,

dilute the stock solution 1:20 with saline.

Vortex the final solution thoroughly before drawing it into syringes.

Administration Protocols
The most common routes of administration for SKF83822 hydrobromide in rodent studies are

subcutaneous (s.c.) and intraperitoneal (i.p.) injections.

This method allows for slower, more sustained absorption of the compound.

Animal Restraint: Gently restrain the mouse by scruffing the loose skin on its neck and back.

Injection Site: Lift a fold of skin on the back of the mouse, between the shoulder blades, to

form a "tent".

Needle Insertion: Using a 25-27 gauge needle, insert the needle, bevel up, into the base of

the skin tent, parallel to the body.
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Aspiration: Gently pull back on the syringe plunger to ensure the needle is not in a blood

vessel. If blood appears, withdraw the needle and try a new site.

Injection: Slowly and steadily inject the solution.

Withdrawal: Withdraw the needle and gently apply pressure to the injection site with a sterile

gauze pad if necessary.

Monitoring: Return the mouse to its cage and monitor for any adverse reactions.

This route provides rapid absorption of the compound into the systemic circulation.

Animal Restraint: Restrain the mouse securely, exposing the abdomen. One common

method is to hold the mouse by the scruff of the neck and allow its body to rest on your

forearm, securing the tail with your fingers.

Injection Site: The preferred injection site is the lower right quadrant of the abdomen to avoid

puncturing the cecum or bladder.

Needle Insertion: Using a 25-27 gauge needle, insert the needle at a 30-45 degree angle

into the peritoneal cavity.

Aspiration: Gently pull back on the plunger to check for the aspiration of any fluid (e.g.,

blood, urine, or intestinal contents). If any fluid is aspirated, discard the syringe and prepare

a new injection.

Injection: If no fluid is aspirated, inject the solution smoothly.

Withdrawal: Withdraw the needle and return the mouse to its cage.

Monitoring: Observe the animal for any signs of distress or injury.

Signaling Pathway and Experimental Workflow
Diagrams
SKF83822-Induced D1 Receptor Signaling Pathway
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Caption: D1 receptor signaling cascade initiated by SKF83822.

General Experimental Workflow for Behavioral Studies
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Caption: Workflow for in vivo behavioral experiments with SKF83822.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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